Importazole
Importazole
Importazole is a cell-permeable inhibitor of importin-β, which transports cargo molecules bearing a nuclear localization signal into the nucleus. Importazole prevents nuclear import of GPF-tagged nuclear factor of activated T cells (NFAT-GFP) in HEK293 cells (IC50 = 15 μM), which is reversible upon importazole washout. Importazole does not interfere with transportin-mediated nuclear import or chromosomal maintenance 1 (CRM1)-mediated nuclear export. Importazole inhibits nuclear import of topoisomerase IIβ binding protein 1 (TopBP1) in Xenopus egg extracts and of NF-κB in multiple myeloma cells. It also induces defects in spindle and microtubule formation in vitro.
Brand Name:
Vulcanchem
CAS No.:
662163-81-7
VCID:
VC0163086
InChI:
InChI=1S/C20H22N4/c1-15(16-9-3-2-4-10-16)21-19-17-11-5-6-12-18(17)22-20(23-19)24-13-7-8-14-24/h2-6,9-12,15H,7-8,13-14H2,1H3,(H,21,22,23)
SMILES:
CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4
Molecular Formula:
C20H22N4
Molecular Weight:
318.4 g/mol
Importazole
CAS No.: 662163-81-7
Reference Standards
VCID: VC0163086
Molecular Formula: C20H22N4
Molecular Weight: 318.4 g/mol
CAS No. | 662163-81-7 |
---|---|
Product Name | Importazole |
Molecular Formula | C20H22N4 |
Molecular Weight | 318.4 g/mol |
IUPAC Name | N-(1-phenylethyl)-2-pyrrolidin-1-ylquinazolin-4-amine |
Standard InChI | InChI=1S/C20H22N4/c1-15(16-9-3-2-4-10-16)21-19-17-11-5-6-12-18(17)22-20(23-19)24-13-7-8-14-24/h2-6,9-12,15H,7-8,13-14H2,1H3,(H,21,22,23) |
Standard InChIKey | HKGJEZIGDHFJFL-UHFFFAOYSA-N |
SMILES | CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4 |
Canonical SMILES | CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4 |
Description | Importazole is a cell-permeable inhibitor of importin-β, which transports cargo molecules bearing a nuclear localization signal into the nucleus. Importazole prevents nuclear import of GPF-tagged nuclear factor of activated T cells (NFAT-GFP) in HEK293 cells (IC50 = 15 μM), which is reversible upon importazole washout. Importazole does not interfere with transportin-mediated nuclear import or chromosomal maintenance 1 (CRM1)-mediated nuclear export. Importazole inhibits nuclear import of topoisomerase IIβ binding protein 1 (TopBP1) in Xenopus egg extracts and of NF-κB in multiple myeloma cells. It also induces defects in spindle and microtubule formation in vitro. |
Synonyms | importazole |
Reference | 1.Soderholm, J.F.,Bird, S.L.,Kalab, P., et al. Importazole, a small molecule inhibitor of the transport receptor importin-β. ACS Chem Biol. 6(7), 700-708 (2011). |
PubChem Compound | 2949965 |
Last Modified | Nov 11 2021 |
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